Cas no 1009370-17-5 (N-(diphenylmethyl)-2-(4-fluorophenyl)formamidoacetamide)

N-(Diphenylmethyl)-2-(4-fluorophenyl)formamidoacetamide is a specialized organic compound featuring a diphenylmethyl group and a fluorophenyl-substituted formamidoacetamide moiety. Its structural complexity offers versatility in synthetic applications, particularly in pharmaceutical and agrochemical research. The presence of the 4-fluorophenyl group enhances its potential as a bioactive intermediate, while the diphenylmethyl moiety may contribute to steric stabilization and improved binding affinity in target interactions. This compound is valuable for developing novel derivatives with tailored properties, such as enhanced metabolic stability or selective receptor modulation. Its well-defined structure ensures reproducibility in research, making it a reliable choice for exploratory studies in medicinal chemistry and molecular design.
N-(diphenylmethyl)-2-(4-fluorophenyl)formamidoacetamide structure
1009370-17-5 structure
Product Name:N-(diphenylmethyl)-2-(4-fluorophenyl)formamidoacetamide
CAS No:1009370-17-5
MF:C22H19FN2O2
MW:362.396868944168
CID:6606390
PubChem ID:18104758
Update Time:2025-05-21

N-(diphenylmethyl)-2-(4-fluorophenyl)formamidoacetamide Chemical and Physical Properties

Names and Identifiers

    • N-(diphenylmethyl)-2-(4-fluorophenyl)formamidoacetamide
    • N-[(Benzhydryl-carbamoyl)-methyl]-4-fluoro-benzamide
    • BDBM50263631
    • N-(2-(benzhydrylamino)-2-oxoethyl)-4-fluorobenzamide
    • Z68358697
    • SCHEMBL2010308
    • N-(diphenylmethyl)-2-[(4-fluorophenyl)formamido]acetamide
    • 1009370-17-5
    • AKOS016883463
    • ABQNMOMAPSGPLD-UHFFFAOYSA-N
    • CHEMBL476568
    • EN300-26868683
    • Inchi: 1S/C22H19FN2O2/c23-19-13-11-18(12-14-19)22(27)24-15-20(26)25-21(16-7-3-1-4-8-16)17-9-5-2-6-10-17/h1-14,21H,15H2,(H,24,27)(H,25,26)
    • InChI Key: ABQNMOMAPSGPLD-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(NCC(NC(C1C=CC=CC=1)C1C=CC=CC=1)=O)=O

Computed Properties

  • Exact Mass: 362.14305602g/mol
  • Monoisotopic Mass: 362.14305602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 461
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 58.2Ų

N-(diphenylmethyl)-2-(4-fluorophenyl)formamidoacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26868683-0.05g
N-(diphenylmethyl)-2-[(4-fluorophenyl)formamido]acetamide
1009370-17-5 90%
0.05g
$2755.0 2023-09-11
1PlusChem
1P0297GV-50mg
N-(diphenylmethyl)-2-[(4-fluorophenyl)formamido]acetamide
1009370-17-5 90%
50mg
$3467.00 2023-12-27

N-(diphenylmethyl)-2-(4-fluorophenyl)formamidoacetamide Related Literature

Additional information on N-(diphenylmethyl)-2-(4-fluorophenyl)formamidoacetamide

N-(diphenylmethyl)-2-(4-fluorophenyl)formamidoacetamide: A Comprehensive Overview

N-(diphenylmethyl)-2-(4-fluorophenyl)formamidoacetamide is a complex organic compound with the CAS registry number 1009370-17-5. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications. The molecule consists of a formamido group attached to an acetamide moiety, with a diphenylmethyl substituent and a 4-fluorophenyl group, making it a versatile compound for various chemical and biological studies.

The synthesis of N-(diphenylmethyl)-2-(4-fluorophenyl)formamidoacetamide involves a multi-step process that typically begins with the preparation of the formamido group. This is followed by the introduction of the diphenylmethyl and 4-fluorophenyl substituents through carefully controlled reactions. The synthesis pathway is designed to ensure high purity and yield, which are critical for its use in advanced research applications.

Recent studies have highlighted the potential of this compound in drug discovery. The presence of the 4-fluorophenyl group introduces electronic effects that can enhance the compound's bioavailability and target specificity. Additionally, the diphenylmethyl group contributes to the molecule's stability and lipophilicity, making it an attractive candidate for developing new therapeutic agents. Researchers have explored its activity against various enzymes and receptors, with promising results in preliminary assays.

In terms of physical properties, N-(diphenylmethyl)-2-(4-fluorophenyl)formamidoacetamide exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its spectroscopic data, including UV-Vis and NMR spectra, have been thoroughly characterized, providing valuable insights into its molecular structure and interactions.

The application of this compound extends beyond pharmacology. It has been utilized as an intermediate in the synthesis of more complex molecules, showcasing its versatility in organic synthesis. Furthermore, its reactivity under different reaction conditions has been studied, revealing its potential as a building block for constructing bioactive compounds.

From an environmental perspective, understanding the degradation pathways of N-(diphenylmethyl)-2-(4-fluorophenyl)formamidoacetamide is crucial for assessing its ecological impact. Recent research has focused on its biodegradation under aerobic and anaerobic conditions, with findings indicating moderate persistence in certain environments. This information is essential for guiding safe handling practices and minimizing environmental risks.

In conclusion, N-(diphenylmethyl)-2-(4-fluorophenyl)formamidoacetamide (CAS No: 1009370-17-5) is a multifaceted compound with significant potential in various scientific domains. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool for researchers across disciplines. Continued exploration into its properties and applications will undoubtedly yield further insights into its utility in both academic and industrial settings.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.